Cas no 704862-32-8 (O-(1,3-benzothiazol-2-yl)methylhydroxylamine)

• Product Name: O-(1,3-benzothiazol-2-yl)methylhydroxylamine
• CAS No: 704862-32-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 557397
• PubChem ID: 11263853
• Update Time: 2025-06-15

O-(1,3-benzothiazol-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-(2-benzothiazolylmethyl)-
• Benzothiazole,2-[(aminooxy)methyl]- (9CI)
• O-(1,3-benzothiazol-2-yl)methylhydroxylamine
• Benzothiazole, 2-[(aminooxy)methyl]- (9CI)

• Inchi： 1S/C8H8N2OS/c9-11-5-8-10-6-3-1-2-4-7(6)12-8/h1-4H,5,9H2
• InChI Key： YGAWPVSHKADCLL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CON

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on O-(1,3-benzothiazol-2-yl)methylhydroxylamine

Comprehensive Overview of O-(1,3-benzothiazol-2-yl)methylhydroxylamine (CAS No. 704862-32-8)

O-(1,3-benzothiazol-2-yl)methylhydroxylamine (CAS No. 704862-32-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a benzothiazole core, a heterocyclic moiety known for its diverse biological activities, coupled with a hydroxylamine functional group, which enhances its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as a building block in the development of novel therapeutics and functional materials.

One of the key reasons for the growing interest in O-(1,3-benzothiazol-2-yl)methylhydroxylamine is its potential as a precursor in the synthesis of bioactive molecules. The benzothiazole scaffold is widely recognized for its presence in compounds with antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the hydroxylamine group, this compound offers a unique platform for designing targeted drug candidates. Recent studies have highlighted its utility in creating inhibitors for enzymes involved in metabolic pathways, making it a subject of interest in precision medicine and drug discovery.

In the context of current trends, the demand for heterocyclic compounds like O-(1,3-benzothiazol-2-yl)methylhydroxylamine has surged due to their relevance in addressing global health challenges. For instance, the COVID-19 pandemic has underscored the need for innovative antiviral agents, and researchers are investigating benzothiazole derivatives for their potential efficacy against viral proteases. Additionally, the compound’s role in agrochemicals aligns with the rising focus on sustainable agriculture, where safer and more efficient crop protection agents are in high demand.

From a synthetic chemistry perspective, O-(1,3-benzothiazol-2-yl)methylhydroxylamine is valued for its reactivity in N-O bond formation and cross-coupling reactions. These transformations are pivotal in constructing complex molecular architectures, particularly in the pharmaceutical industry. The compound’s stability under various reaction conditions further enhances its appeal as a versatile intermediate. Recent advancements in green chemistry have also explored its use in catalytic processes, minimizing waste and improving efficiency.

The compound’s physicochemical properties, such as solubility and thermal stability, are critical factors in its application. O-(1,3-benzothiazol-2-yl)methylhydroxylamine exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase synthesis. Its melting point and stability profile make it suitable for storage and handling in laboratory settings. These characteristics are often highlighted in patent filings and research publications, reflecting its commercial and academic significance.

Another area of exploration is the compound’s potential in material science. The benzothiazole moiety is known to contribute to the optical and electronic properties of polymers and small molecules. Researchers are investigating O-(1,3-benzothiazol-2-yl)methylhydroxylamine as a monomer or additive in the development of conductive materials, organic light-emitting diodes (OLEDs), and sensors. This interdisciplinary application underscores its versatility beyond traditional medicinal chemistry.

In summary, O-(1,3-benzothiazol-2-yl)methylhydroxylamine (CAS No. 704862-32-8) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its structural features, coupled with its broad applicability, make it a valuable asset in modern research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health, agriculture, and technology.